Cas no 948581-65-5 (1H-Indole-3-carboxylicacid, 7-propyl-)
948581-65-5 structure
Product Name:1H-Indole-3-carboxylicacid, 7-propyl-
CAS No:948581-65-5
MF:C12H13NO2
MW:203.237123250961
CID:802543
PubChem ID:45121046
Update Time:2025-04-19
1H-Indole-3-carboxylicacid, 7-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylicacid, 7-propyl-
- 7-propyl-1H-indole-3-carboxylic acid
- DTXSID60669112
- SCHEMBL4463207
- 7-PROPYL-1H-INDOLE-3-CARBOXYLICACID
- 948581-65-5
-
- Inchi: 1S/C12H13NO2/c1-2-4-8-5-3-6-9-10(12(14)15)7-13-11(8)9/h3,5-7,13H,2,4H2,1H3,(H,14,15)
- InChI Key: CFCAVOFJTGEQDV-UHFFFAOYSA-N
- SMILES: OC(C1=CNC2C1=CC=CC=2CCC)=O
Computed Properties
- Exact Mass: 203.095
- Monoisotopic Mass: 203.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.9
- Topological Polar Surface Area: 53.1A^2
1H-Indole-3-carboxylicacid, 7-propyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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